Cas no 93776-60-4 (Phosphoric acid, decyl ester, compd. with 2-aminoethanol)
93776-60-4 structure
Product Name:Phosphoric acid, decyl ester, compd. with 2-aminoethanol
CAS No:93776-60-4
MF:C12H30NO5P
MW:299.344065189362
CID:886580
Update Time:2023-08-03
Phosphoric acid, decyl ester, compd. with 2-aminoethanol Chemical and Physical Properties
Names and Identifiers
-
- phosphoric acid, decyl ester, compd. with 2-aminoethanol
- 2-aminoethanol,decyl dihydrogen phosphate
- Decyl dihydrogen phosphate--2-aminoethan-1-ol (1/1)
- Phosphoric acid, decyl ester, compd. with 2-aminoethanol
-
- Inchi: 1S/C10H23O4P.C2H7NO/c1-2-3-4-5-6-7-8-9-10-14-15(11,12)13;3-1-2-4/h2-10H2,1H3,(H2,11,12,13);4H,1-3H2
- InChI Key: WMINQRJMNXJWPL-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OCCCCCCCCCC.OCCN
Computed Properties
- Exact Mass: 299.186
- Monoisotopic Mass: 299.186
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 11
- Complexity: 188
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113
Experimental Properties
- Boiling Point: 482.5°C at 760 mmHg
- Flash Point: 245.6°C
- PSA: 122.82000
- LogP: 2.87410
Phosphoric acid, decyl ester, compd. with 2-aminoethanol Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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